molecular formula C7H10N2O2S B8444198 5-(2-Methoxyethoxy)pyrazine-2-thiol

5-(2-Methoxyethoxy)pyrazine-2-thiol

Cat. No.: B8444198
M. Wt: 186.23 g/mol
InChI Key: PKPGWQYIVDWJOJ-UHFFFAOYSA-N
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Description

5-(2-Methoxyethoxy)pyrazine-2-thiol is a pyrazine derivative featuring a thiol (-SH) group at position 2 and a 2-methoxyethoxy (-OCH2CH2OCH3) substituent at position 5. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 4, provides a planar structure conducive to π-π interactions and hydrogen bonding.

Properties

Molecular Formula

C7H10N2O2S

Molecular Weight

186.23 g/mol

IUPAC Name

5-(2-methoxyethoxy)-1H-pyrazine-2-thione

InChI

InChI=1S/C7H10N2O2S/c1-10-2-3-11-6-4-9-7(12)5-8-6/h4-5H,2-3H2,1H3,(H,9,12)

InChI Key

PKPGWQYIVDWJOJ-UHFFFAOYSA-N

Canonical SMILES

COCCOC1=CNC(=S)C=N1

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Compound Name Substituents (Pyrazine Positions) Functional Groups Molecular Weight (g/mol) Key Properties/Applications References
5-(2-Methoxyethoxy)pyrazine-2-thiol 5: 2-Methoxyethoxy; 2: Thiol Thiol, Ether ~198 (estimated) High reactivity (thiol), polar
2-Ethoxy-5-methylpyrazine 2: Ethoxy; 5: Methyl Ether, Alkyl 138.17 Flavoring agent, low polarity
2-Methoxy-5-(1-methylethyl)pyrazine 2: Methoxy; 5: Isopropyl Ether, Alkyl 152.19 Aromatic flavor compound
5-Furan-2-yl[1,3,4]oxadiazole-2-thiol Oxadiazole-thiol + Furan Thiol, Oxadiazole ~184 (estimated) Thiol-thione tautomerism
5-(6-Methoxypyrazin-2-yl)[1,3,4]oxadiazole-2-thiol Pyrazine + Oxadiazole-thiol Thiol, Oxadiazole, Ether 252.24 Antimicrobial potential

Chemical and Physical Properties

  • Reactivity : The thiol group in 5-(2-Methoxyethoxy)pyrazine-2-thiol increases susceptibility to oxidation (forming disulfides) compared to ether- or alkyl-substituted pyrazines (e.g., 2-ethoxy-5-methylpyrazine) .
  • Solubility : The 2-methoxyethoxy group enhances solubility in polar aprotic solvents (e.g., DMF) relative to alkyl-substituted analogs .
  • Tautomerism : Unlike 5-furan-2-yl[1,3,4]oxadiazole-2-thiol, which exhibits thiol-thione tautomerism, pyrazine-thiols may favor the thiol form due to aromatic stabilization .

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